Cas no 57533-87-6 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1))

1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1) structure
57533-87-6 structure
Product Name:1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1)
CAS No:57533-87-6
MF:C7H8KN4O2
MW:219.262321472168
CID:372257
PubChem ID:93705
Update Time:2025-04-19

1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1)
    • 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione, potassium salt
    • 1H-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-, potassium salt (1:1)
    • EINECS 260-798-3
    • NS00086730
    • 57533-87-6
    • Inchi: 1S/C7H8N4O2.K/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;/h3H,1-2H3,(H,8,9);/q;+1
    • InChI Key: AYOJGYLLBVGRNI-UHFFFAOYSA-N
    • SMILES: [K+].O=C1C2=C(N=CN2)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 219.02800
  • Monoisotopic Mass: 219.028432
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.3

Experimental Properties

  • Boiling Point: 454.1°Cat760mmHg
  • Flash Point: 228.4°C
  • PSA: 72.68000
  • LogP: -1.03970
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